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Compound of Interest

Compound Name: 3-(2-Thienyl)aniline

Cat. No.: B1306149 Get Quote

Essential Safety and Handling Guide for 3-(2-
Thienyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3-(2-Thienyl)aniline
(CAS No. 92057-12-0), a key intermediate in pharmaceutical and chemical research.

Adherence to these protocols is essential for ensuring a safe laboratory environment and

mitigating potential risks associated with this aromatic amine.

Hazard Summary
3-(2-Thienyl)aniline is classified with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation and serious eye irritation.[1][2]

May cause respiratory irritation.[2]

It is a beige solid at room temperature.[2] Due to its hazardous nature, all handling should be

performed with appropriate engineering controls and personal protective equipment.
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Comprehensive toxicological and physical property data for 3-(2-Thienyl)aniline are limited.

The following table includes available data for the compound and, for illustrative purposes, data

for aniline, a structurally related aromatic amine. Note: Aniline data is provided for general

context on the potential hazards of aromatic amines and should not be used as a direct

substitute for 3-(2-Thienyl)aniline.

Property
Value for 3-(2-
Thienyl)aniline

Value for Aniline (for
reference)

Molecular Weight 175.25 g/mol [1] 93.13 g/mol

Physical Form Beige Solid[2] Colorless to brown, oily liquid

Melting Point 246 °C[3] -6 °C

Boiling Point Data not available 184.1 °C

Vapor Pressure Data not available 0.07 kPa @ 20 °C

Occupational Exposure Limits

(OELs)
Data not available

OSHA PEL: 5 ppm (19 mg/m³)

TWA [skin][4][5]; ACGIH TLV: 2

ppm (7.6 mg/m³) TWA [skin][5]

[6]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value.

The "skin" notation indicates the potential for significant absorption through the skin.[4][5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against exposure to 3-(2-
Thienyl)aniline. The following PPE is mandatory when handling this compound.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to the solid powder

or any potential vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities.

Hand Protection

Chemical-Resistant Gloves

(Nitrile, Neoprene, or Butyl

Rubber)

To prevent skin contact.

Double-gloving is

recommended, and gloves

should be changed frequently,

especially if contamination is

suspected. For incidental

contact, nitrile gloves are

suitable. For extended contact

or immersion, heavier-duty

gloves like Viton or butyl

rubber should be considered.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient. The type of

respirator will depend on the

specific conditions and

potential for airborne

exposure.
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Start: Handling 3-(2-Thienyl)aniline

Work in a Certified Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work required outside a fume hood?

Wear a NIOSH-Approved Respirator

Yes

Proceed with Experiment

No

Click to download full resolution via product page
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3-(2-Thienyl)aniline is crucial for safety and experimental

integrity.

Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantities of 3-(2-Thienyl)aniline to be used and the nature of the reaction.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible.

PPE: Don all required PPE as outlined in the table above before entering the handling area.

Step 2: Handling the Compound

Weighing: When weighing the solid compound, use a balance inside a chemical fume hood

or a ventilated balance enclosure to prevent inhalation of the powder.

Dissolving: When preparing solutions, add the solid 3-(2-Thienyl)aniline to the solvent

slowly to avoid splashing.

Reactions: For chemical reactions, use appropriate glassware and set up the apparatus

securely within the fume hood.

Step 3: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

contaminants and dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

before leaving the laboratory.
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Disposal Plan
All waste containing 3-(2-Thienyl)aniline must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect unused 3-(2-Thienyl)aniline, contaminated gloves, weigh boats, and

other solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing 3-(2-Thienyl)aniline in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams. Aromatic amine waste should be segregated from other chemical wastes to prevent

hazardous reactions.

Container Labeling: All waste containers must be labeled with "Hazardous Waste" and the

full chemical name: "3-(2-Thienyl)aniline".

Disposal Method:

Licensed Disposal Vendor: All hazardous waste containing 3-(2-Thienyl)aniline must be

disposed of through a licensed hazardous waste disposal company.

Incineration: High-temperature incineration is a common and effective method for the

disposal of aromatic amine waste.

Do Not: Never dispose of 3-(2-Thienyl)aniline down the drain or in the regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/product/b1306149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Experiment with 3-(2-Thienyl)aniline

Step 1: Pre-Handling Preparation (Risk Assessment, Emergency Equipment Check, Don PPE)

Step 2: Handling (Weighing, Dissolving, Reaction in Fume Hood)

Step 3: Post-Handling (Decontamination, Glove Removal, Hand Washing)

Waste Generation

Segregate Solid and Liquid Waste

Label Waste Containers (Hazardous Waste, Chemical Name)

Store Waste in a Designated Satellite Accumulation Area

Arrange for Pickup by a Licensed Hazardous Waste Vendor

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Thiophen-2-yl)aniline | C10H9NS | CID 2794681 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-(2-Thienyl)aniline | 92057-12-0 [sigmaaldrich.com]

3. 92057-12-0 CAS MSDS (3-(2-THIENYL)ANILINE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. ANILINE | Occupational Safety and Health Administration [osha.gov]

5. nj.gov [nj.gov]

6. Aniline - IDLH | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 3-(2-
Thienyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306149#personal-protective-equipment-for-
handling-3-2-thienyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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